78-90-0

Diaminopropane

In Stock

• CAS RN:
• 78-90-0

• Formula:
• C3H10N2
  CH3CH(NH2)CH2NH2
  C3H10N2

• InChI:
• InChI=1S/C3H10N2/c1-3(5)2-4/h3H,2,4-5H2,1H3

• InChIKey:
• AOHJOMMDDJHIJH-UHFFFAOYSA-N

• 1,2-Diaminopropane undergoes condensation with salicylaldehyde and its derivatives to form Schiff base. It reacts with formaldehyde and hydrogen peroxide in aqueous acidic solution to give cage peroxide, 1,6-diaza-3,4,8,9-tetraoxa-11-methylbicyclo[4.4.2]dodecane.
  1,2-propylenediamine appears as a colorless liquid with an ammonia-like odor. Strongly irritates skin and tissue.
  1, 2 Diaminopropane, also known as 1, 2-propanediamine or pn, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1, 2 Diaminopropane exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). 1, 2 Diaminopropane has been detected in multiple biofluids, such as urine and blood. 1, 2 Diaminopropane can be converted into propylene 1, 2-bis(dithiocarbamic acid).
  Propylenediamine...

4-Bromo-5-hydroxy-2-nitrobenzoic acid

Usually In Stock

• CAS RN:
• 39978-90-0

• Formula:
• C7H4BrNO5

• InChI:
• InChI=1S/C7H4BrNO5/c8-4-2-5(9(13)14)3(7(11)12)1-6(4)10/h1-2,10H,(H,11,12)

• InChIKey:
• YXRDRTMMQXNDIW-UHFFFAOYSA-N

• 4-Bromo-5-hydroxy-2-nitrobenzoic acid is a useful research compound. Its molecular formula is C7H4BrNO5 and its molecular weight is 262.01 g/mol. The purity is usually 95%.

2-Bromo-4-fluorophenyl carbonic acid methyl ester

In Stock

• CAS RN:
• 84478-90-0

• Formula:
• C8H6BrFO3

• InChI:
• InChI=1S/C8H6BrFO3/c1-12-8(11)13-7-3-2-5(10)4-6(7)9/h2-4H,1H3

• InChIKey:
• UHVMWCUMBLQKKZ-UHFFFAOYSA-N

• 2-Bromo-4-fluorophenyl carbonic acid methyl ester is a useful research compound. Its molecular formula is C8H6BrFO3 and its molecular weight is 249.03 g/mol. The purity is usually 95%.

2-Propenoic acid, polymer with ethenylbenzene and (1-methylethenyl)benzene, ammonium salt

• CAS RN:
• 89678-90-0

• Formula:
• C20H25NO2

• InChI:
• InChI=1S/C9H10.C8H8.C3H4O2.H3N/c1-8(2)9-6-4-3-5-7-9;1-2-8-6-4-3-5-7-8;1-2-3(4)5;/h3-7H,1H2,2H3;2-7H,1H2;2H,1H2,(H,4,5);1H3

• InChIKey:
• ZFOBAMQJUVELNL-UHFFFAOYSA-N

• 2-Propenoic acid, polymer with ethenylbenzene and (1-methylethenyl)benzene, ammonium salt is a useful research compound. Its molecular formula is C20H25NO2 and its molecular weight is 311.4 g/mol. The purity is usually 95%.

6-Acetyl-4,5-dihydroxynaphthalene-1,2-dione

• CAS RN:
• 13378-90-0

• Formula:
• C12H8O5

• InChI:
• InChI=1S/C12H8O5/c1-5(13)6-2-3-7-10(12(6)17)8(14)4-9(15)11(7)16/h2-4,14,17H,1H3

• InChIKey:
• KAMAVUCZIBDMFH-UHFFFAOYSA-N

• 6-Acetyl-4,5-dihydroxynaphthalene-1,2-dione is a useful research compound. Its molecular formula is C12H8O5 and its molecular weight is 232.19 g/mol. The purity is usually 95%.

5-(3,5-Dichlorophenylthio)-4-isopropyl-1,2-dimethyl-1H-imidazole

• CAS RN:
• 178978-90-0

• Formula:
• C14H16Cl2N2S

• InChI:
• InChI=1S/C14H16Cl2N2S/c1-8(2)13-14(18(4)9(3)17-13)19-12-6-10(15)5-11(16)7-12/h5-8H,1-4H3

• InChIKey:
• RFRFFCISKHQSNU-UHFFFAOYSA-N

• 5-(3,5-Dichlorophenylthio)-4-isopropyl-1,2-dimethyl-1H-imidazole is a useful research compound. Its molecular formula is C14H16Cl2N2S and its molecular weight is 315.3 g/mol. The purity is usually 95%.

N'-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide

In Stock

• CAS RN:
• 851978-90-0

• Formula:
• C16H12FN3O3S

• InChI:
• InChI=1S/C16H12FN3O3S/c17-10-2-1-3-13-14(10)18-16(24-13)20-19-15(21)9-4-5-11-12(8-9)23-7-6-22-11/h1-5,8H,6-7H2,(H,18,20)(H,19,21)

• InChIKey:
• JOHHDVULZUPKBI-UHFFFAOYSA-N

• N'-(4-fluoro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide is a useful research compound. Its molecular formula is C16H12FN3O3S and its molecular weight is 345.35. The purity is usually 95%.

2-(3-Methyl-4-nitro-phenyl)-thiazole-4-carbaldehyde

Usually In Stock

• CAS RN:
• 885278-90-0

• Formula:
• C11H8N2O3S

• InChI:
• InChI=1S/C11H8N2O3S/c1-7-4-8(2-3-10(7)13(15)16)11-12-9(5-14)6-17-11/h2-6H,1H3

• InChIKey:
• SYCKURTXMKRUTR-UHFFFAOYSA-N

• 2-(3-Methyl-4-nitro-phenyl)-thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C11H8N2O3S and its molecular weight is 248.26 g/mol. The purity is usually 95%.

2-(2,5-Dichlorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898778-90-0

• Formula:
• C14H10Cl2O3S

• InChI:
• InChI=1S/C14H10Cl2O3S/c15-8-1-2-10(16)9(7-8)13(17)11-3-4-12(20-11)14-18-5-6-19-14/h1-4,7,14H,5-6H2

• InChIKey:
• PXXYKDPLRRCPBJ-UHFFFAOYSA-N

• 2-(2,5-Dichlorobenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C14H10Cl2O3S and its molecular weight is 329.2 g/mol. The purity is usually 95%.

(Z)-ethyl 2-(2-methoxy-4-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate

In Stock

• CAS RN:
• 869078-90-0

• Formula:
• C21H20O7

• InChI:
• InChI=1S/C21H20O7/c1-4-26-20(22)12-27-16-8-5-13(9-18(16)25-3)10-19-21(23)15-7-6-14(24-2)11-17(15)28-19/h5-11H,4,12H2,1-3H3/b19-10-

• InChIKey:
• PXBVFINCUUDUCI-GRSHGNNSSA-N

• (Z)-ethyl 2-(2-methoxy-4-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate is a useful research compound. Its molecular formula is C21H20O7 and its molecular weight is 384.384. The purity is usually 95%.

(3E)-3-(4-bromobenzylidene)-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazol-1-one

In Stock

• CAS RN:
• 932178-90-0

• Formula:
• C17H11BrN2O

• InChI:
• InChI=1S/C17H11BrN2O/c18-13-7-5-11(6-8-13)9-12-10-16(21)20-15-4-2-1-3-14(15)19-17(12)20/h1-9H,10H2/b12-9+

• InChIKey:
• JZNCYAOSTMSPJZ-FMIVXFBMSA-N

• (3E)-3-(4-bromobenzylidene)-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazol-1-one is a useful research compound. Its molecular formula is C17H11BrN2O and its molecular weight is 339.192. The purity is usually 95%.

7-Bromo-1-methyl-1H-indole-3-carbaldehyde

In Stock

• CAS RN:
• 1158278-90-0

• Formula:
• C10H8BrNO

• InChI:
• InChI=1S/C10H8BrNO/c1-12-5-7(6-13)8-3-2-4-9(11)10(8)12/h2-6H,1H3

• InChIKey:
• FAPUXJHMQNPZQJ-UHFFFAOYSA-N

• 7-Bromo-1-methyl-1H-indole-3-carbaldehyde is a useful research compound. Its molecular formula is C10H8BrNO and its molecular weight is 238.08 g/mol. The purity is usually 95%.

5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 2175978-90-0

• Formula:
• C11H13N3OS

• InChI:
• InChI=1S/C11H13N3OS/c1-8-6-11(15-9-3-5-16-7-9)14-10(13-8)2-4-12-14/h2,4,6,9H,3,5,7H2,1H3

• InChIKey:
• PZTQTDBGEOQIGX-UHFFFAOYSA-N

• 5-Methyl-7-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C11H13N3OS and its molecular weight is 235.31. The purity is usually 95%.

1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol

In Stock

• CAS RN:
• 1514878-90-0

• Formula:
• C12H15BrFNO

• InChI:
• InChI=1S/C12H15BrFNO/c13-10-5-9(6-11(14)7-10)8-15-3-1-12(16)2-4-15/h5-7,12,16H,1-4,8H2

• InChIKey:
• SRHSAJQKGUMOIH-UHFFFAOYSA-N

• 1-(3-Bromo-5-fluorobenzyl)piperidin-4-ol is a useful research compound. Its molecular formula is C12H15BrFNO and its molecular weight is 288.16 g/mol. The purity is usually 95%.

(R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 1001178-90-0

• Formula:
• C17H26N4O2

• InChI:
• InChI=1S/C17H26N4O2/c1-12-5-6-13-14(12)15(19-11-18-13)20-7-9-21(10-8-20)16(22)23-17(2,3)4/h11-12H,5-10H2,1-4H3/t12-/m1/s1

• InChIKey:
• OQNVHLKAUNZNED-GFCCVEGCSA-N

• (R)-tert-Butyl 4-(5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C17H26N4O2 and its molecular weight is 318.4 g/mol. The purity is usually 95%.

1-(4-(5-(Dimethylamino)pyridazin-3-yl)piperazin-1-yl)-2-phenylethanone

In Stock

• CAS RN:
• 1797078-90-0

• Formula:
• C18H23N5O

• InChI:
• InChI=1S/C18H23N5O/c1-21(2)16-13-17(20-19-14-16)22-8-10-23(11-9-22)18(24)12-15-6-4-3-5-7-15/h3-7,13-14H,8-12H2,1-2H3

• InChIKey:
• UZNHHKWFLFHPCH-UHFFFAOYSA-N

• 1-(4-(5-(Dimethylamino)pyridazin-3-yl)piperazin-1-yl)-2-phenylethanone is a useful research compound. Its molecular formula is C18H23N5O and its molecular weight is 325.416. The purity is usually 95%.

2-[[1-(2-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-5-methylpyrimidine

Usually In Stock

• CAS RN:
• 2379978-90-0

• Formula:
• C18H23N3O4S

• InChI:
• InChI=1S/C18H23N3O4S/c1-14-10-19-18(20-11-14)25-13-15-6-5-9-21(12-15)26(22,23)17-8-4-3-7-16(17)24-2/h3-4,7-8,10-11,15H,5-6,9,12-13H2,1-2H3

• InChIKey:
• NBYZWKIZWUJAQU-UHFFFAOYSA-N

• 2-[[1-(2-Methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-5-methylpyrimidine is a useful research compound. Its molecular formula is C18H23N3O4S and its molecular weight is 377.46. The purity is usually 95%.

3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

Usually In Stock

• CAS RN:
• 1263378-90-0

• Formula:
• C6H8BrN3

• InChI:
• InChI=1S/C6H8BrN3/c7-5-3-9-10-2-1-8-4-6(5)10/h3,8H,1-2,4H2

• InChIKey:
• UXJVCOJMZKUACU-UHFFFAOYSA-N

• 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C6H8BrN3 and its molecular weight is 202.055. The purity is usually 95%.

p38 MAPK-IN-1

In Stock

• CAS RN:
• 1006378-90-0

• Formula:
• C21H14F2N2O

• InChI:
• InChI=1S/C21H14F2N2O/c1-13-4-2-3-5-15(13)21-20-18(9-11-25(21)26)16(8-10-24-20)17-7-6-14(22)12-19(17)23/h2-12H,1H3

• InChIKey:
• BSZQSLWNMVTKJT-UHFFFAOYSA-N

• p38alpha-IN-4 is a reversible p38alpha MAP kinase inhibitor.

3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride

• CAS RN:
• 1263378-90-0; 2059994-83-9

• Formula:
• C6H9BrClN3

• InChI:
• InChI=1S/C6H8BrN3.ClH/c7-5-3-9-10-2-1-8-4-6(5)10;/h3,8H,1-2,4H2;1H

• InChIKey:
• UXKYSFYWTIZFBR-UHFFFAOYSA-N

• 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride is a useful research compound. Its molecular formula is C6H9BrClN3 and its molecular weight is 238.51. The purity is usually 95%.